1,7-Dihydroxy-3-methoxy-2-prenylxanthone
1,7-Dihydroxy-3-methoxy-2-prenylxanthone
1, 7-Dihydroxy-3-methoxy-2-prenylxanthone belongs to the class of organic compounds known as 2-prenylated xanthones. These are organic compounds containing a C5-isoprenoid group linked to a xanthone moiety at the 2-position. Xanthone is a tricyclic compound made up of two benzene rings linearly fused to each other through a pyran ring that carries a ketone group. 1, 7-Dihydroxy-3-methoxy-2-prenylxanthone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1, 7-dihydroxy-3-methoxy-2-prenylxanthone is primarily located in the membrane (predicted from logP). Outside of the human body, 1, 7-dihydroxy-3-methoxy-2-prenylxanthone can be found in fruits. This makes 1, 7-dihydroxy-3-methoxy-2-prenylxanthone a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
77741-58-3
VCID:
VC0023587
InChI:
InChI=1S/C19H18O5/c1-10(2)4-6-12-15(23-3)9-16-17(18(12)21)19(22)13-8-11(20)5-7-14(13)24-16/h4-5,7-9,20-21H,6H2,1-3H3
SMILES:
CC(=CCC1=C(C=C2C(=C1O)C(=O)C3=C(O2)C=CC(=C3)O)OC)C
Molecular Formula:
C19H18O5
Molecular Weight:
326.3 g/mol
1,7-Dihydroxy-3-methoxy-2-prenylxanthone
CAS No.: 77741-58-3
Reference Standards
VCID: VC0023587
Molecular Formula: C19H18O5
Molecular Weight: 326.3 g/mol
| CAS No. | 77741-58-3 |
|---|---|
| Product Name | 1,7-Dihydroxy-3-methoxy-2-prenylxanthone |
| Molecular Formula | C19H18O5 |
| Molecular Weight | 326.3 g/mol |
| IUPAC Name | 1,7-dihydroxy-3-methoxy-2-(3-methylbut-2-enyl)xanthen-9-one |
| Standard InChI | InChI=1S/C19H18O5/c1-10(2)4-6-12-15(23-3)9-16-17(18(12)21)19(22)13-8-11(20)5-7-14(13)24-16/h4-5,7-9,20-21H,6H2,1-3H3 |
| Standard InChIKey | JKOMBLYQDHTFJC-UHFFFAOYSA-N |
| SMILES | CC(=CCC1=C(C=C2C(=C1O)C(=O)C3=C(O2)C=CC(=C3)O)OC)C |
| Canonical SMILES | CC(=CCC1=C(C=C2C(=C1O)C(=O)C3=C(O2)C=CC(=C3)O)OC)C |
| Appearance | Yellow powder |
| Melting Point | 220-222°C |
| Physical Description | Solid |
| Description | 1, 7-Dihydroxy-3-methoxy-2-prenylxanthone belongs to the class of organic compounds known as 2-prenylated xanthones. These are organic compounds containing a C5-isoprenoid group linked to a xanthone moiety at the 2-position. Xanthone is a tricyclic compound made up of two benzene rings linearly fused to each other through a pyran ring that carries a ketone group. 1, 7-Dihydroxy-3-methoxy-2-prenylxanthone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1, 7-dihydroxy-3-methoxy-2-prenylxanthone is primarily located in the membrane (predicted from logP). Outside of the human body, 1, 7-dihydroxy-3-methoxy-2-prenylxanthone can be found in fruits. This makes 1, 7-dihydroxy-3-methoxy-2-prenylxanthone a potential biomarker for the consumption of this food product. |
| PubChem Compound | 509269 |
| Last Modified | Nov 11 2021 |
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